N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide

• IUPAC Name: N-butyl-N-(1,1-dioxothiolan-3-yl)-3-methylbenzamide
• InChI: InChI=1S/C16H23NO3S/c1-3-4-9-17(15-8-10-21(19,20)12-15)16(18)14-7-5-6-13(2)11-14/h5-7,11,15H,3-4,8-10,12H2,1-2H3
• InChI Key: NCKWLFJNEJWQQO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1CCS(=O)(=O)C1)C(=O)C2=CC=CC(=C2)C
• Molecular Formula: C16H23NO3S
• Molecular Weight: 309.4 g/mol
• CAS No.: 898424-81-2

Description

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylbenzamide is a useful research compound. Its molecular formula is C16H23NO3S and its molecular weight is 309.42. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Estrogenic Activity of Parabens

Research indicates that certain alkyl hydroxy benzoate preservatives, known as parabens, possess weak estrogenic activity. This discovery underscores the importance of reassessing the safety of these chemicals, particularly butylparaben, in various commercial products due to their potential endocrine-disrupting effects (Routledge et al., 1998).

Cancer Imaging with PET

A study on 18F-ISO-1, a cellular proliferation marker, demonstrated its utility in PET imaging for assessing tumor proliferation. This research highlights the compound's potential for evaluating solid tumors' proliferative status, contributing to improved cancer diagnostics (Dehdashti et al., 2013).

Green Chemistry Applications

The use of ionic liquids, such as 1-n-butyl-3-methylimidazolium hexafluorophosphate ([bmim][PF6]), for synthesizing 2-phenylthiazoles from α-tosyloxyketones and thiobenzamide at ambient temperatures represents a 'green' alternative to traditional solvents. This method emphasizes the role of ionic liquids in promoting environmentally friendly chemical synthesis processes (Hou et al., 2006).

Sigma-2 Receptor Probes

Research on sigma-2 receptors, which are implicated in cancer and neurodegenerative diseases, led to the development of novel benzamide analogues, including [3H]N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide. These compounds are valuable tools for studying sigma-2 receptor biology in vitro, contributing to our understanding of their role in disease (Xu et al., 2005).

Environmental and Biological Monitoring

The development of fluorescent probes for discriminating thiophenols over aliphatic thiols in environmental and biological samples highlights the ongoing need for sensitive and selective detection methods. These probes facilitate the monitoring of toxic benzenethiols and biologically active thiols, crucial for chemical, biological, and environmental sciences (Wang et al., 2012).